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5’-Deoxy-5’-(methylthio)adenosine 5’-Deoxy-5’-(methylthio)adenosine 5'-deoxy-5'-(methylsulfinyl)adenosine is a member of the class of adenosines obtained by replacement of the 5'-hydroxy group of adenosine by a methylsulfinyl group. It has a role as a Camellia sinensis metabolite and a human urinary metabolite. It is a member of adenosines and a sulfoxide.
Brand Name: Vulcanchem
CAS No.: 3387-65-3
VCID: VC0107369
InChI: InChI=1S/C11H15N5O4S/c1-21(19)2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-,21?/m1/s1
SMILES: CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Molecular Formula: C11H15N5O4S
Molecular Weight: 313.34 g/mol

5’-Deoxy-5’-(methylthio)adenosine

CAS No.: 3387-65-3

Reference Standards

VCID: VC0107369

Molecular Formula: C11H15N5O4S

Molecular Weight: 313.34 g/mol

5’-Deoxy-5’-(methylthio)adenosine - 3387-65-3

CAS No. 3387-65-3
Product Name 5’-Deoxy-5’-(methylthio)adenosine
Molecular Formula C11H15N5O4S
Molecular Weight 313.34 g/mol
IUPAC Name (2R,3R,4S,5S)-2-(6-aminopurin-9-yl)-5-(methylsulfinylmethyl)oxolane-3,4-diol
Standard InChI InChI=1S/C11H15N5O4S/c1-21(19)2-5-7(17)8(18)11(20-5)16-4-15-6-9(12)13-3-14-10(6)16/h3-5,7-8,11,17-18H,2H2,1H3,(H2,12,13,14)/t5-,7-,8-,11-,21?/m1/s1
Standard InChIKey WXOJULRVRHWMGT-JLQSGANNSA-N
Isomeric SMILES CS(=O)C[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)O
SMILES CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Canonical SMILES CS(=O)CC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)O
Description 5'-deoxy-5'-(methylsulfinyl)adenosine is a member of the class of adenosines obtained by replacement of the 5'-hydroxy group of adenosine by a methylsulfinyl group. It has a role as a Camellia sinensis metabolite and a human urinary metabolite. It is a member of adenosines and a sulfoxide.
Synonyms (2R,3R,4S,5S)-2-(6-Amino-9H-purin-9-yl)-5-((methylsulfinyl)methyl)tetrahydrofuran-3,4-diol
PubChem Compound 165114
Last Modified Nov 11 2021
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